3-Ethynyl-3-methoxypyrrolidine hydrochloride

Specification

• Molecular Formula: C7H12ClNO
• Molecular Weight: 161.63 g/mol
• IUPAC Name: 3-ethynyl-3-methoxypyrrolidine;hydrochloride
• Standard InChI: InChI=1S/C7H11NO.ClH/c1-3-7(9-2)4-5-8-6-7;/h1,8H,4-6H2,2H3;1H
• Standard InChI Key: QDZNCQNAUMDMKE-UHFFFAOYSA-N
• Canonical SMILES: COC1(CCNC1)C#C.Cl

Introduction

Chemical Identity and Structural Properties

Molecular Characteristics

3-Ethynyl-3-methoxypyrrolidine hydrochloride features a pyrrolidine backbone—a five-membered saturated heterocycle containing one nitrogen atom. The 3-position of the ring is substituted with a methoxy group ($\text{-OCH}_3$) and an ethynyl group ($\text{-C≡CH}$), while the hydrochloride salt enhances its stability and solubility in polar solvents. Key identifiers include:

Property	Value
IUPAC Name	3-Ethynyl-3-methoxypyrrolidine; hydrochloride
Molecular Formula	$\text{C}_7\text{H}_{12}\text{ClNO}$
Molecular Weight	161.63 g/mol
Canonical SMILES	COC1(CCNC1)C#C.Cl
InChI Key	QDZNCQNAUMDMKE-UHFFFAOYSA-N
PubChem CID	140766580

The compound’s stereoelectronic properties, influenced by the electron-donating methoxy group and the linear ethynyl moiety, may facilitate interactions with biological targets or participation in click chemistry reactions.

Synthesis and Manufacturing

Synthetic Routes

• Pyrrolidine Functionalization: Starting from 3-hydroxy-pyrrolidine, sequential methylation (using $\text{CH}_3\text{I}$/base) and ethynylation (via Sonogashira coupling with acetylene) could yield the desired substituents.

• Salt Formation: Treatment of the free base with hydrochloric acid in a polar solvent (e.g., ethanol) would produce the hydrochloride salt.

Supplier	Purity	Price (mg)	Lead Time
Enamine	>95%	$250	3–5 days

Research Challenges and Future Directions

Knowledge Gaps

• Synthetic Complexity: Regioselective functionalization of pyrrolidine remains nontrivial, necessitating novel catalysts or protecting group strategies.

• Biological Profiling: No published studies evaluate its toxicity, pharmacokinetics, or mechanism of action.

Opportunities

• Fragment-Based Drug Discovery: Its small size and polar groups make it a viable fragment for screening against neurodegenerative disease targets.

• Asymmetric Synthesis: Developing enantioselective routes could unlock chiral variants for stereochemical activity studies.